Cas no 1344203-52-6 (4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE)
4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-5-sulfonyl chloride, 4-cyano-1,3-dimethyl-
- 4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE
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- MDL: MFCD18879111
- Inchi: 1S/C6H6ClN3O2S/c1-4-5(3-8)6(10(2)9-4)13(7,11)12/h1-2H3
- InChI Key: ASLXPHSBLAEHHM-UHFFFAOYSA-N
- SMILES: N1(C)C(S(Cl)(=O)=O)=C(C#N)C(C)=N1
4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-275511-1.0g |
4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE |
1344203-52-6 | 1.0g |
$903.0 | 2023-03-01 | ||
| Enamine | EN300-275511-2.5g |
4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE |
1344203-52-6 | 2.5g |
$1871.0 | 2023-09-10 | ||
| Enamine | EN300-275511-5.0g |
4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE |
1344203-52-6 | 5.0g |
$2369.0 | 2023-03-01 | ||
| Enamine | EN300-275511-10.0g |
4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE |
1344203-52-6 | 10.0g |
$2980.0 | 2023-03-01 | ||
| Enamine | EN300-275511-1g |
4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE |
1344203-52-6 | 1g |
$903.0 | 2023-09-10 | ||
| Enamine | EN300-275511-5g |
4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE |
1344203-52-6 | 5g |
$2369.0 | 2023-09-10 | ||
| Enamine | EN300-275511-10g |
4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE |
1344203-52-6 | 10g |
$2980.0 | 2023-09-10 |
4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE
Introduction to 4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE (CAS No. 1344203-52-6)
4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE, identified by its CAS number 1344203-52-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class, which is renowned for its diverse biological activities and utility in drug development. The presence of a cyano group and a sulfonyl chloride moiety in its structure endows it with unique reactivity, making it a valuable intermediate in synthetic chemistry.
The sulfonyl chloride functional group is particularly noteworthy, as it is commonly employed in the synthesis of sulfonamides, a class of compounds with broad therapeutic applications. Sulfonamides are well-documented for their antimicrobial properties and have been widely used in treating infections caused by bacteria, fungi, and parasites. The incorporation of this group into the pyrazole framework suggests potential applications in the development of novel sulfonamide derivatives with enhanced pharmacological profiles.
4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE serves as a versatile building block in medicinal chemistry. The cyano group can undergo various transformations, such as reduction to an amine or nucleophilic addition reactions, allowing for the facile introduction of additional functional groups. This flexibility makes it an attractive candidate for constructing complex molecular architectures.
In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives. These compounds have been investigated for their anti-inflammatory, anticonvulsant, and anticancer properties. The structural features of 4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE, particularly the combination of the cyano and sulfonyl chloride groups, may contribute to its ability to interact with biological targets in novel ways.
One of the most compelling aspects of this compound is its utility in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop new scaffolds for drug discovery. For instance, the sulfonyl chloride moiety can be used to introduce sulfonamide linkages, which are critical for binding to biological receptors. This has led to the exploration of 4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE as a precursor for potential therapeutic agents.
The synthesis of 4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of 1,3-dimethylpyrazole, which is then functionalized at the 5-position to introduce the sulfonyl chloride group. This synthetic route underscores the compound's importance as a key intermediate in pharmaceutical manufacturing.
Recent advancements in computational chemistry have further enhanced the understanding of 4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE's reactivity and potential applications. Molecular modeling studies have revealed insights into how this compound interacts with biological targets, providing a foundation for rational drug design. These studies suggest that modifications to its structure could lead to compounds with improved efficacy and reduced side effects.
The pharmaceutical industry has shown particular interest in pyrazole derivatives due to their structural diversity and biological activity. 4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE exemplifies this trend by serving as a scaffold for developing novel therapeutic agents. Its ability to undergo various chemical transformations makes it a valuable tool for medicinal chemists seeking to discover new drugs.
In conclusion, 4-CYANO-1,3-DIMETHYL-1H-PYRAZOLE-5-SULFONYL CHLORIDE (CAS No. 1344203-52-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an important intermediate for synthesizing bioactive molecules. As research continues to uncover new applications for pyrazole derivatives, compounds like this are poised to play a crucial role in the development of next-generation therapeutics.
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